Cas no 949642-65-3 (N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 949642-65-3
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 6103878
• PubChem ID: 17504984
• Update Time: 2025-06-12

N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580592
• Z68196082
• 949642-65-3
• N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide

• Inchi： 1S/C17H18N2O4S/c20-16-9-5-4-8-15(16)19-17(21)10-12-18-24(22,23)13-11-14-6-2-1-3-7-14/h1-9,11,13,18,20H,10,12H2,(H,19,21)/b13-11+
• InChI Key： CMPPPTSEYMQZPY-ACCUITESSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NC1C=CC=CC=1O)=O)(=O)=O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Additional information on N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide

N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949642-65-3): An Overview

N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949642-65-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 949642-65-3, is characterized by its unique molecular structure, which includes a hydroxyphenyl group and a phenylethenesulfonamido moiety. These structural features contribute to its potential therapeutic applications, particularly in the areas of inflammation and cancer.

The chemical structure of N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide is composed of a propanamide backbone with a hydroxyphenyl substituent at the N-terminus and a phenylethenesulfonamido group at the C-3 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide has shown promise in cancer research. Preclinical studies have indicated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development as a therapeutic agent. However, more extensive preclinical and clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

One of the challenges in developing N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide as a drug is optimizing its solubility and stability. Researchers have explored various strategies to enhance these properties, including the use of prodrugs and nanotechnology-based delivery systems. These approaches aim to improve the compound's bioavailability and reduce potential side effects.

The synthesis of N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide typically involves multi-step reactions, starting from readily available starting materials. Key steps include the formation of the propanamide backbone, introduction of the hydroxyphenyl group, and attachment of the phenylethenesulfonamido moiety. Optimization of these synthetic routes is crucial for large-scale production and commercialization.

In conclusion, N-(2-hydroxyphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949642-65-3) is a promising compound with potential applications in both anti-inflammatory and anticancer therapies. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating various diseases.